Cas no 170161-27-0 (1,4,8,11-Tetraazacyclotetradecane-1,4,8-tricarboxylic acid tris(1,1-dimethylethyl) ester)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane-1,4,8-tricarboxylic acid tris(1,1-dimethylethyl) ester
• CAS No: 170161-27-0
• MF: C₂₅H₄₈N₄O₆
• MW: 500.671827316284
• MDL: MFCD09263315
• CID: 92061
• PubChem ID: 10940041
• Update Time: 2025-04-18

1,4,8,11-Tetraazacyclotetradecane-1,4,8-tricarboxylic acid tris(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4,8-Tri-Boc-1,4,8,11-tetraazacyclotetradecane
• tritert-butyl 1,4,8,11-tetrazacyclotetradecane-1,4,8-tricarboxylate
• tri-tert-butyl 1,4,8,11-tetraazacyclotetradecane-1,4,8-tricarboxylate
• 1,4,8,11-Tetraazacyclotetradecane-1,4,8-tricarboxylic acid, tris(1,1-diMethylethyl) ester
• AKOS027314077
• 1,4,8-TRI-TERT-BUTYL 1,4,8,11-TETRAAZACYCLOTETRADECANE-1,4,8-TRICARBOXYLATE
• SCHEMBL7620463
• DTXSID50449046
• AMY7628
• Tri-tert-butyl1,4,8,11-tetraazacyclotetradecane-1,4,8-tricarboxylate
• J-010603
• FIPOUUYFPSMVMX-UHFFFAOYSA-N
• 1,4,8-tri-(t-butyloxycarbonyl)-1,4,8,11-tetraazacyclotetradecane
• tri-tert-butyl 1,4,8,11-tetraazacyclotetradecane-1,4,8-tricarboxylate
• tri-t-butyl 1,4,8,11-tetraazacyclotetradecane-1,4,8-tricarboxylate
• A931569
• 170161-27-0
• DS-11319
• EN300-7373984
• MFCD09263315
• CS-0045178
• DB-250067
• 1,4,8,11-Tetraazacyclotetradecane-1,4,8-tricarboxylic acid tris(1,1-dimethylethyl) ester

• MDL： MFCD09263315
• Inchi： 1S/C25H48N4O6/c1-23(2,3)33-20(30)27-15-11-16-29(22(32)35-25(7,8)9)19-18-28(14-10-12-26-13-17-27)21(31)34-24(4,5)6/h26H,10-19H2,1-9H3
• InChI Key： FIPOUUYFPSMVMX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)CCCNCCN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 500.35700
• Monoisotopic Mass: 500.35738526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: White or yellow solid
• Density: 1.044±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 48-54°C
• Boiling Point: 568.6°C at 760 mmHg
• Flash Point: 297.7°C
• Refractive Index: 1.511
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 100.65000
• LogP: 4.22360
• Sensitiveness: Hygroscopic
• Solubility: Insoluble in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives